Cas no 888457-65-6 (3-(2,6-difluorobenzamido)-N-4-(trifluoromethoxy)phenyl-1-benzofuran-2-carboxamide)
3-(2,6-difluorobenzamido)-N-4-(trifluoromethoxy)phenyl-1-benzofuran-2-carboxamide Chemical and Physical Properties
Names and Identifiers
-
- 3-[(2,6-difluorobenzoyl)amino]-N-[4-(trifluoromethoxy)phenyl]-1-benzofuran-2-carboxamide
- AB00677130-01
- AKOS024617147
- F1883-0516
- 3-(2,6-difluorobenzamido)-N-[4-(trifluoromethoxy)phenyl]-1-benzofuran-2-carboxamide
- 3-(2,6-difluorobenzamido)-N-(4-(trifluoromethoxy)phenyl)benzofuran-2-carboxamide
- 888457-65-6
- 3-(2,6-difluorobenzamido)-N-4-(trifluoromethoxy)phenyl-1-benzofuran-2-carboxamide
-
- Inchi: 1S/C23H13F5N2O4/c24-15-5-3-6-16(25)18(15)21(31)30-19-14-4-1-2-7-17(14)33-20(19)22(32)29-12-8-10-13(11-9-12)34-23(26,27)28/h1-11H,(H,29,32)(H,30,31)
- InChI Key: QJXNYMYWTMKBFQ-UHFFFAOYSA-N
- SMILES: O1C2=CC=CC=C2C(NC(=O)C2=C(F)C=CC=C2F)=C1C(NC1=CC=C(OC(F)(F)F)C=C1)=O
Computed Properties
- Exact Mass: 476.07954771g/mol
- Monoisotopic Mass: 476.07954771g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 9
- Heavy Atom Count: 34
- Rotatable Bond Count: 5
- Complexity: 721
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 6.3
- Topological Polar Surface Area: 80.6Ų
3-(2,6-difluorobenzamido)-N-4-(trifluoromethoxy)phenyl-1-benzofuran-2-carboxamide Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Life Chemicals | F1883-0516-2μmol |
3-(2,6-difluorobenzamido)-N-[4-(trifluoromethoxy)phenyl]-1-benzofuran-2-carboxamide |
888457-65-6 | 90%+ | 2μl |
$57.0 | 2023-05-17 | |
| Life Chemicals | F1883-0516-5μmol |
3-(2,6-difluorobenzamido)-N-[4-(trifluoromethoxy)phenyl]-1-benzofuran-2-carboxamide |
888457-65-6 | 90%+ | 5μl |
$63.0 | 2023-05-17 | |
| Life Chemicals | F1883-0516-10μmol |
3-(2,6-difluorobenzamido)-N-[4-(trifluoromethoxy)phenyl]-1-benzofuran-2-carboxamide |
888457-65-6 | 90%+ | 10μl |
$69.0 | 2023-05-17 | |
| Life Chemicals | F1883-0516-20μmol |
3-(2,6-difluorobenzamido)-N-[4-(trifluoromethoxy)phenyl]-1-benzofuran-2-carboxamide |
888457-65-6 | 90%+ | 20μl |
$79.0 | 2023-05-17 | |
| Life Chemicals | F1883-0516-1mg |
3-(2,6-difluorobenzamido)-N-[4-(trifluoromethoxy)phenyl]-1-benzofuran-2-carboxamide |
888457-65-6 | 90%+ | 1mg |
$54.0 | 2023-05-17 | |
| Life Chemicals | F1883-0516-2mg |
3-(2,6-difluorobenzamido)-N-[4-(trifluoromethoxy)phenyl]-1-benzofuran-2-carboxamide |
888457-65-6 | 90%+ | 2mg |
$59.0 | 2023-05-17 | |
| Life Chemicals | F1883-0516-3mg |
3-(2,6-difluorobenzamido)-N-[4-(trifluoromethoxy)phenyl]-1-benzofuran-2-carboxamide |
888457-65-6 | 90%+ | 3mg |
$63.0 | 2023-05-17 | |
| Life Chemicals | F1883-0516-4mg |
3-(2,6-difluorobenzamido)-N-[4-(trifluoromethoxy)phenyl]-1-benzofuran-2-carboxamide |
888457-65-6 | 90%+ | 4mg |
$66.0 | 2023-05-17 | |
| Life Chemicals | F1883-0516-5mg |
3-(2,6-difluorobenzamido)-N-[4-(trifluoromethoxy)phenyl]-1-benzofuran-2-carboxamide |
888457-65-6 | 90%+ | 5mg |
$69.0 | 2023-05-17 | |
| Life Chemicals | F1883-0516-10mg |
3-(2,6-difluorobenzamido)-N-[4-(trifluoromethoxy)phenyl]-1-benzofuran-2-carboxamide |
888457-65-6 | 90%+ | 10mg |
$79.0 | 2023-05-17 |
3-(2,6-difluorobenzamido)-N-4-(trifluoromethoxy)phenyl-1-benzofuran-2-carboxamide Related Literature
-
Kathrin Kutlescha,Rhett Kempe New J. Chem., 2010,34, 1954-1960
-
2. An autonomous self-optimizing flow machine for the synthesis of pyridine–oxazoline (PyOX) ligands†Eric Wimmer,Daniel Cortés-Borda,Solène Brochard,Elvina Barré,Charlotte Truchet,François-Xavier Felpin React. Chem. Eng., 2019,4, 1608-1615
-
3. An investigation of the electrochemical delithiation process of carbon coated α-Fe2O3nanoparticlesAdrian Brandt,Florian Winter,Sebastian Klamor,Frank Berkemeier,Jatinkumar Rana,Rainer Pöttgen,Andrea Balducci J. Mater. Chem. A, 2013,1, 11229-11236
-
Michael Kappl,Paul M. Young,Daniela Traini,Sanyog Jain RSC Adv., 2016,6, 25789-25798
-
Alvin Tanudjaja,Shinsuke Inagi,Fusao Kitamura,Toshikazu Takata,Ikuyoshi Tomita Dalton Trans., 2021,50, 3037-3043
Additional information on 3-(2,6-difluorobenzamido)-N-4-(trifluoromethoxy)phenyl-1-benzofuran-2-carboxamide
Introduction to 3-(2,6-difluorobenzamido)-N-4-(trifluoromethoxy)phenyl-1-benzofuran-2-carboxamide (CAS No. 888457-65-6)
3-(2,6-difluorobenzamido)-N-4-(trifluoromethoxy)phenyl-1-benzofuran-2-carboxamide is a highly sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This molecule, identified by its unique Chemical Abstracts Service (CAS) number 888457-65-6, represents a convergence of advanced fluorinated aromatic structures and bioactive scaffolds, making it a promising candidate for further exploration in drug discovery and therapeutic development. The compound's intricate structure, featuring a benzofuran core linked to both an amide and an amido group, suggests potential interactions with biological targets that could be exploited for therapeutic purposes.
The structural design of 3-(2,6-difluorobenzamido)-N-4-(trifluoromethoxy)phenyl-1-benzofuran-2-carboxamide incorporates several key features that are increasingly relevant in modern drug design. The presence of difluorobenzamide and trifluoromethoxyphenyl moieties introduces electron-withdrawing and electron-donating groups, respectively, which can modulate the compound's electronic properties and influence its binding affinity to biological targets. Additionally, the benzofuran ring is a well-documented pharmacophore in medicinal chemistry, often associated with bioactivity in various therapeutic areas.
Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the biological activity of such complex molecules with greater accuracy. The combination of fluorinated aromatic rings and heterocyclic systems in 3-(2,6-difluorobenzamido)-N-4-(trifluoromethoxy)phenyl-1-benzofuran-2-carboxamide suggests potential interactions with enzymes and receptors involved in critical biological pathways. For instance, the difluorobenzamide moiety may enhance metabolic stability while maintaining binding affinity to target proteins, whereas the trifluoromethoxyphenyl group could improve solubility and cell membrane permeability.
In the context of current research trends, this compound aligns with the growing interest in fluorinated compounds for their enhanced bioavailability and resistance to metabolic degradation. The pharmaceutical industry has increasingly recognized the value of fluorine atoms in drug molecules due to their ability to influence pharmacokinetic properties favorably. Studies have demonstrated that fluorine substitution can lead to improved binding affinities, selectivity, and overall therapeutic efficacy. The specific arrangement of fluorine atoms in 3-(2,6-difluorobenzamido)-N-4-(trifluoromethoxy)phenyl-1-benzofuran-2-carboxamide may contribute to its unique pharmacological profile.
The synthesis of such complex molecules often presents significant challenges due to their intricate stereochemistry and electronic requirements. However, modern synthetic methodologies have made considerable progress in addressing these challenges. Techniques such as transition-metal-catalyzed cross-coupling reactions, palladium-mediated transformations, and flow chemistry have enabled the efficient construction of highly functionalized aromatic systems. The synthesis of 3-(2,6-difluorobenzamido)-N-4-(trifluoromethoxy)phenyl-1-benzofuran-2-carboxamide would likely involve multi-step sequences that require careful optimization to achieve high yields and purity.
Evaluation of the potential biological activity of this compound would typically involve high-throughput screening (HTS) against panels of enzymes and receptors relevant to various diseases. Preliminary studies might focus on assessing interactions with kinases, proteases, or other enzymes implicated in cancer progression, inflammation, or neurodegenerative disorders. The presence of both benzofuran and fluorinated amide groups suggests potential applications in modulating pathways such as MAPK signaling or NFκB activation.
The role of computational tools in drug discovery cannot be overstated. Molecular docking simulations can provide insights into how 3-(2,6-difluorobenzamido)-N-4-(trifluoromethoxy)phenyl-1-benzofuran-2-carboxamide interacts with target proteins at the atomic level. These simulations can help identify key binding residues and optimize the molecule for improved potency and selectivity. Additionally, quantum mechanical calculations can predict electronic properties that may influence metabolic stability or pharmacokinetic behavior.
Given its structural complexity and promising features, further investigation into 3-(2,6-difluorobenzamido)-N-4-(trifluoromethoxy)phenyl-1-benzofuran-2-carboxamide could yield valuable insights into its therapeutic potential. Collaborative efforts between synthetic chemists, computational biologists, and medicinal chemists will be essential in translating this compound from a laboratory curiosity into a viable candidate for clinical development. The integration of cutting-edge technologies such as artificial intelligence (AI) in drug design may further accelerate this process by predicting novel bioactivities or optimizing molecular structures.
The broader implications of this research extend beyond individual compounds to the advancement of drug discovery methodologies as a whole. As computational power increases and machine learning algorithms become more sophisticated, the ability to predict biological activity from chemical structures will improve significantly. This trend bodes well for future discoveries involving complex molecules like 3-(2,6-difluorobenzamido)-N-4-(trifluoromethoxy)phenyl-1-benzofuran-2-carboxamide, which may otherwise remain underexplored due to synthetic or experimental limitations.
In conclusion,3-(2,6-difluorobenzamido)-N-4-(trifluoromethoxy)phenyl-1-benzofuran-2-carboxamide (CAS No. 888457-65-6) represents a fascinating example of how structural complexity can be leveraged to develop novel therapeutics. Its unique combination of fluorinated aromatic moieties and bioactive scaffolds positions it as a compelling subject for further research in pharmaceutical chemistry. As our understanding of molecular interactions continues to evolve through interdisciplinary collaboration and technological innovation, this compound holds promise for contributing to future advancements in medicine.
888457-65-6 (3-(2,6-difluorobenzamido)-N-4-(trifluoromethoxy)phenyl-1-benzofuran-2-carboxamide) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)